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Compound Name: EBELACTONE B

Cat. No.: B1209427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed examination of the structural and functional

differences between Ebelactone A and Ebelactone B, two closely related natural products with

significant inhibitory activity against esterases and lipases. This document outlines their distinct

chemical properties, provides a comparative analysis of their biological activities, and details

the experimental protocols for their synthesis, purification, and characterization.

Core Structural Differences
Ebelactone A and Ebelactone B are both members of the β-lactone class of natural products,

produced by actinomycetes. The primary structural difference lies in their alkyl side chains, with

Ebelactone B being a one-carbon homologue of Ebelactone A. This seemingly minor

difference in their chemical structures, as detailed in Table 1, arises from distinct biosynthetic

pathways and leads to nuanced variations in their biological efficacy.

Table 1: General Properties of Ebelactone A and Ebelactone B
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Property Ebelactone A Ebelactone B

Molecular Formula C₂₀H₃₄O₄ C₂₁H₃₆O₄

Molecular Weight 338.48 g/mol 352.51 g/mol

Core Structure
β-lactone ring with a

substituted alkyl side chain

β-lactone ring with a

substituted alkyl side chain

Key Structural Difference
Contains a pentyl group at the

terminus of the side chain

Contains a hexyl group at the

terminus of the side chain

The structural divergence is a direct result of the precursor molecules utilized by the producing

organism, Streptomyces aburaviensis. Biosynthetic studies have revealed that Ebelactone A is

synthesized from one molecule of acetic acid and six molecules of propionic acid. In contrast,

the biosynthesis of Ebelactone B incorporates one molecule of acetic acid, five molecules of

propionic acid, and one molecule of butyric acid.[1] This incorporation of a butyric acid unit

accounts for the additional methylene group in the side chain of Ebelactone B.

Below is a visualization of the structural difference between Ebelactone A and Ebelactone B.
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Starting Materials
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(Alkyl Side Chain Precursor)

Synthesis of Fragment B
(β-Lactone Ring Precursor)
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(β-Lactone Formation)

Purification
(Chromatography)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1209427#ebelactone-a-versus-ebelactone-b-
structural-differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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